Cas no 364750-81-2 ((2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid)

(2S,4S)-1-[(tert-Butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical applications. Its stereochemically defined structure, featuring both (2S) and (4S) configurations, ensures high enantiomeric purity, making it valuable for asymmetric synthesis and peptidomimetic design. The tert-butoxycarbonyl (Boc) protecting group enhances stability during reactions while allowing selective deprotection under mild acidic conditions. The carboxylic acid functionality provides versatility for further derivatization, such as amide coupling or esterification. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and other therapeutic agents, due to its rigid, conformationally constrained scaffold.
(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid structure
364750-81-2 structure
Product Name:(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid
CAS No:364750-81-2
MF:C11H19NO4
MW:229.27286362648
MDL:MFCD07784043
CID:67856
PubChem ID:26596883
Update Time:2025-10-21

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (2S,4S)-1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-2-carboxylic acid
    • (2S,4S)-4-Methyl-1,2-pyrrolidinedicarboxylic acid 1-(1,1-dimethylethyl) ester
    • (2S,4S)-4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-2-carboxylic acid
    • (2S,4S)-4-Methyl-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
    • (2S,4S)-N-Boc-4-Methylpyrrolidine-2-Carboxylic Acid
    • (4S)-1-Boc-4-methyl-L-proline
    • Boc-4-Me-Pro-OH
    • (4S)-1-(tert-butoxycarbonyl)-4-methyl-L-proline
    • KSC576K2B
    • MXKSXPYZNXUHEZ-YUMQZZPRSA-N
    • EBD20630
    • 4631AB
    • (4S)-1-N-Boc-4-methyl-L-proline
    • FCH3984082
    • OC
    • (2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid
    • DS-16823
    • N-tert-Butyloxycarbonyl-(2S,4S)-4-methylproline
    • 4-Methyl-pyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester;(4S)-1-Boc-4-methyl-L-proline
    • CS-0041860
    • DTXSID60650161
    • (2S,4S)-rel-1-t-Butoxycarbonyl-4-methyl-pyrrolidine-2-carboxylic acid
    • SCHEMBL883116
    • MFCD26955288
    • AKOS016007507
    • P19287
    • rel-(2S,4S)-1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-2-carboxylic acid
    • N-t-BOC-cis-4-methyl-L-proline, AldrichCPR
    • 364750-81-2
    • AMY15548
    • (2S,4S)-1-(Boc)-4-methylpyrrolidine-2-carboxylic acid
    • (2S,4S)-1-BOC-4-methylpyrrolidine-2-carboxylic acid
    • MFCD07784043
    • (2S,4S)-1-tert-butoxycarbonyl-4-methyl-pyrrolidine-2-carboxylic acid
    • (2s,4s)-4-methylpyrrolidine-1,2-dicarboxylic acid 1-tert-butyl ester
    • A6303
    • cis-1-Boc-4-methyl-pyrrolidine-2-carboxylic acid
    • 1233520-91-6
    • (2S,4S)-rel-1-tert-butoxycarbonyl-4-methyl-pyrrolidine-2-carboxylic acid
    • AC-30961
    • MDL: MFCD07784043
    • Inchi: 1S/C11H19NO4/c1-7-5-8(9(13)14)12(6-7)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8-/m0/s1
    • InChI Key: MXKSXPYZNXUHEZ-YUMQZZPRSA-N
    • SMILES: O(C(C)(C)C)C(N1C[C@@H](C)C[C@H]1C(=O)O)=O

Computed Properties

  • Exact Mass: 229.13100
  • Monoisotopic Mass: 229.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.150
  • Boiling Point: 343 ºC
  • Flash Point: 161 ºC
  • PSA: 66.84000
  • LogP: 1.65440

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid Security Information

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid Customs Data

  • HS CODE:29339900

(2S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-2-carboxylic acid Pricemore >>

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